2-((4-(3-chloro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-chlorobenzyl)acetamide

• IUPAC Name: 2-[4-(3-chloro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C20H17Cl2N3O2S/c1-13-6-7-15(10-17(13)22)25-9-8-23-19(20(25)27)28-12-18(26)24-11-14-4-2-3-5-16(14)21/h2-10H,11-12H2,1H3,(H,24,26)
• InChI Key: HRHYXVDTWUVJQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NCC3=CC=CC=C3Cl)Cl
• Molecular Formula: C20H17Cl2N3O2S
• Molecular Weight: 434.3 g/mol

Description

2-((4-(3-chloro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-chlorobenzyl)acetamide is a useful research compound. Its molecular formula is C20H17Cl2N3O2S and its molecular weight is 434.34. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(3-chloro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-chlorobenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(3-chloro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-chlorobenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Novel compounds with structural similarities to "2-((4-(3-chloro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-chlorobenzyl)acetamide" are synthesized for various purposes, including the exploration of their chemical properties and potential applications in drug development. For instance, the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides with anti-inflammatory activity highlights the ongoing interest in creating new compounds for pharmaceutical applications (K. Sunder & Jayapal Maleraju, 2013).

Biological Activities

Compounds structurally related to the one have been explored for their biological activities. For example, chloroacetamide herbicides and their metabolites' comparative metabolism in human and rat liver microsomes provides insights into the biotransformation and potential toxicological profiles of similar compounds (S. Coleman et al., 2000).

Antimicrobial Evaluation

The synthesis, characterization, and antimicrobial evaluation of novel imines and thiazolidinones, which include structural motifs akin to "2-((4-(3-chloro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-chlorobenzyl)acetamide", indicate the potential antimicrobial applications of such compounds. These studies suggest that newly synthesized compounds can show significant antibacterial and antifungal activities, offering a pathway towards the development of new antimicrobial agents (N. Fuloria et al., 2009).